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Compound of Interest

Compound Name: Minosaminomycin

Cat. No.: B15564235 Get Quote

An In-depth Examination of the Aminoglycoside Antibiotic

This technical guide provides a comprehensive overview of Minosaminomycin, an

aminoglycoside antibiotic with potent activity against various bacteria, particularly

mycobacteria. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its molecular properties, mechanism of action,

biological activity, and relevant experimental protocols.

Molecular Properties of Minosaminomycin
Minosaminomycin is a complex natural product isolated from the culture broth of

Streptomyces sp. MA514-A1.[1][2] Its key molecular and physical properties are summarized in

the table below.
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Property Value Reference

Molecular Formula C25H46N8O10 [1][2][3]

Molecular Weight 618.68 g/mol [2][3][4]

CAS Number 51746-09-9 [1][4]

Appearance White to off-white powder [2]

Solubility
Soluble in water, DMSO, and

Methanol. Insoluble in Hexane.
[1][2][3]

Purity >98% (HPLC) [1][2]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Minosaminomycin exerts its antibacterial effect by inhibiting protein synthesis in bacteria, a

mechanism common to aminoglycoside antibiotics.[1][5] It is structurally related to

kasugamycin but exhibits significantly higher potency in cell-free systems.[1][5]

The primary target of Minosaminomycin is the bacterial ribosome. It preferentially inhibits the

initiation of protein synthesis.[5] This is achieved by interfering with the formation of the

initiation complex, which consists of the 30S ribosomal subunit, mRNA, and the initiator tRNA

(fMet-tRNA). Minosaminomycin has been shown to inhibit the binding of formyl-Met-tRNA

(fMet-tRNA) to the ribosome-AUG trinucleotide complex.[6] Unlike some other

aminoglycosides, Minosaminomycin does not cause miscoding.[5]

The following diagram illustrates the proposed mechanism of action for Minosaminomycin in

the context of bacterial protein synthesis.
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Start: Prepare Assay Components

Set up reaction mixtures:
S30 extract, buffer, mRNA,

[14C]-amino acid, Minosaminomycin

Incubate at 37°C

Stop reaction with cold TCA

Precipitate synthesized proteins

Collect precipitate on filters

Wash filters

Measure radioactivity with
scintillation counter

Calculate % inhibition and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15564235#minosaminomycin-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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